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Abstract

Propylene glycol n-propyl ether (PGnP), with the CAS number 1569-01-3, is a versatile solvent
and chemical intermediate belonging to the family of P-series glycol ethers. It is a colorless
liquid with a mild, ether-like odor and is completely soluble in water. This technical guide
provides an in-depth overview of the core chemical and physical properties, synthesis,
applications, toxicological profile, and analytical methodologies for PGnP. The information is
curated to support researchers, scientists, and professionals in drug development in
understanding and utilizing this compound.

Chemical and Physical Properties

Propylene glycol n-propyl ether is commercially available primarily as the a-isomer (1-propoxy-
2-propanol), with a smaller percentage of the -isomer (2-propoxy-1-propanol). Its
amphipathic nature, possessing both a hydrophilic hydroxyl group and a hydrophobic propyl
ether group, allows it to be an effective coupling agent and solvent for a wide range of
substances.
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Property Value Reference(s)
CAS Number 1569-01-3 [1]
Molecular Formula C6H1402 [1]
Molecular Weight 118.17 g/mol [2]
Appearance Colorless liquid [1]
Odor Mild, ether-like

Boiling Point 149.9 °C [2]
Melting Point -80 °C [3]
Flash Point 48 °C (118 °F) - closed cup [3]
Density 0.885 g/cm? at 20 °C [2]
Water Solubility Completely soluble

Vapor Pressure 1.9 mmHg at 20 °C [2]

log Kow (Octanol-Water
. . 0.62 [2]
Partition Coefficient)

Synthesis

The industrial synthesis of propylene glycol n-propyl ether involves the base-catalyzed reaction
of propylene oxide with n-propanol. This method favors the formation of the a-isomer (1-
propoxy-2-propanol).[4]

Reaction Mechanism

The synthesis proceeds through a nucleophilic ring-opening of the epoxide (propylene oxide)
by the alcohol (n-propanol) under basic conditions. The alkoxide, generated from the reaction
of n-propanol with the base catalyst, attacks one of the carbon atoms of the epoxide ring.

Experimental Protocol: Laboratory Scale Synthesis

While detailed industrial protocols are proprietary, a general laboratory-scale synthesis can be
described as follows:
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Materials:

n-propanol

Propylene oxide

A basic catalyst (e.g., sodium hydroxide or a solid base catalyst)

Reaction vessel equipped with a stirrer, condenser, and dropping funnel

Distillation apparatus

Procedure:

o Charge the reaction vessel with n-propanol and the catalyst.

» Heat the mixture to the desired reaction temperature.

» Slowly add propylene oxide to the reaction mixture from the dropping funnel while
maintaining the temperature.

» After the addition is complete, continue stirring the mixture at the reaction temperature for a
specified period to ensure complete conversion.

» After the reaction is complete, neutralize the catalyst if necessary.

 Purify the product by distillation to separate the propylene glycol n-propyl ether from
unreacted starting materials and byproducts.

Diagram: Synthesis of Propylene Glycol n-Propyl Ether
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Caption: General workflow for the synthesis of Propylene Glycol n-Propyl Ether.

Applications

Propylene glycol n-propyl ether has a wide range of industrial and commercial applications,
primarily leveraging its excellent solvency and coupling properties.

o Coatings and Inks: It is a key solvent in the formulation of paints, coatings, and printing inks.
[5] It acts as a coalescing agent in water-borne latex coatings, promoting the formation of a
continuous film as the coating dries.[5]

o Cleaning Products: Due to its ability to dissolve both polar and non-polar substances, it is a
common ingredient in household and industrial cleaners, including glass cleaners, hard
surface cleaners, and degreasers.[3]
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o Chemical Intermediate: It serves as a starting material for the synthesis of other chemical
products.

o Pharmaceuticals: Propylene glycol ethers, in general, are used as solvents and excipients in
some pharmaceutical formulations.[6][7] Propylene glycol itself is a widely used excipient,
and while specific data for the n-propyl ether is less common, its properties suggest potential
use as a solvent in topical and oral preparations to enhance the solubility and stability of
active pharmaceutical ingredients (APIs).[8]

o Other Applications: It is also used in agricultural formulations, textiles, and adhesives.

Toxicological Profile

The P-series glycol ethers, including propylene glycol n-propyl ether, are generally considered
to have lower toxicity than the E-series (ethylene glycol-based) ethers.

, Toxici

Route Species Value Reference(s)
Oral LD50 Rat (male) 2,805 mg/kg [2]
Oral LD50 Rat (female) 1,737 mg/kg [2]
Dermal LD50 Rabbit 3,800 mg/kg [2]
Inhalation LC50 Rat >1,725 ppm (6 hours) [2]

Repeated-Dose Toxicity

Subchronic inhalation studies on propylene glycol have identified a No-Observed-Adverse-
Effect Level (NOAEL) in rats. For propylene glycol aerosol, a NOAEL of 443 mg/kg bw/day was
identified in a subchronic cat study based on hematological effects.[9] In a 90-day inhalation
study in rats, a Lowest-Observed-Adverse-Effect Concentration (LOAEC) of 160 mg/m3 was
noted based on nasal hemorrhaging.[9] Specific long-term repeated-dose toxicity studies for
propylene glycol n-propyl ether are not readily available in the public literature.

Developmental and Reproductive Toxicity
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Standard toxicity studies on P-series glycol ethers, including propylene glycol n-propyl ether,
have shown a lack of developmental and reproductive hazards.[10]

Genotoxicity

Propylene glycol n-propyl ether has been found to be negative in mutagenicity tests, such as
the Salmonella-Escherichia coli/mammalian microsome reverse mutation assay.[11]

Toxicological Signaling Pathways

The primary mechanism of acute toxicity is related to narcosis at high doses.[12] For propylene
glycol in general, nephrotoxic effects at high doses are suggested to be induced by oxidative
stress and the activation of an inflammatory response mediated by the NF-kB signaling
pathway.[13] However, specific signaling pathways for the toxicity of propylene glycol n-propyl
ether have not been extensively elucidated and are likely related to its solvent properties and
metabolic products.

Diagram: Potential Toxicological Pathway of Propylene Glycol
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Caption: A simplified potential pathway for propylene glycol-induced nephrotoxicity.

Analytical Methods

Gas chromatography (GC) is the primary analytical technique for the determination of
propylene glycol n-propyl ether.

Experimental Protocol: GC-MS Analysis of Propylene
Glycol n-Propyl Ether

This protocol provides a general framework for the analysis of PGnP in a sample matrix.
Instrumentation:
o Gas chromatograph coupled with a mass spectrometer (GC-MS)

e Capillary column suitable for polar compounds (e.g., a wax or a low-bleed polar-phase
column)

Reagents:

» Propylene glycol n-propyl ether standard

» High-purity solvent for dilution (e.g., methanol or dichloromethane)

« Internal standard (if quantitative analysis is required)

Sample Preparation:

e Accurately weigh or measure the sample containing the analyte.

» Dissolve or dilute the sample in a suitable solvent to a known volume.

e If necessary, perform a liquid-liquid or solid-phase extraction to clean up the sample and
concentrate the analyte.
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e Add an internal standard if performing quantitative analysis.
GC-MS Conditions:

e Injector Temperature: 250 °C

o Carrier Gas: Helium at a constant flow rate.

o Oven Temperature Program: A temperature gradient program is typically used, for example,
starting at a low temperature (e.g., 50 °C) and ramping up to a higher temperature (e.g., 220
°C) to ensure good separation.

o MS Detector: Operated in either full scan mode for qualitative analysis or selected ion
monitoring (SIM) mode for quantitative analysis.

Diagram: Analytical Workflow for PGnP

© 2025 BenchChem. All rights reserved. 8/11 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b075130?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Sample Collection

GC-MS Analysis

Data Acquisition

Data Analysis

Click to download full resolution via product page

Caption: A general workflow for the analysis of Propylene Glycol n-Propyl Ether.

Environmental Fate and Material Compatibility
Environmental Fate

Propylene glycol n-propyl ether is readily biodegradable and is not expected to persist in the
environment. It has a low potential for bioaccumulation in aquatic organisms.[14] Due to its
high water solubility and low vapor pressure, if released into the environment, it is expected to
partition primarily to water and soil.

Material Compatibility
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For storage and handling, it is recommended to use containers made of carbon steel or
stainless steel. It is generally advised to avoid contact with strong oxidizing agents.
Compatibility with various plastics and elastomers should be verified for specific applications,
as some materials may be susceptible to swelling or degradation.

Conclusion

Propylene glycol n-propyl ether (CAS 1569-01-3) is a valuable industrial solvent with a
favorable toxicological and environmental profile compared to its ethylene glycol-based
counterparts. Its versatile properties make it suitable for a wide range of applications, including
in the formulation of coatings, inks, and cleaning products. For researchers and professionals
in drug development, its potential as a solvent and excipient warrants consideration,
particularly in topical and oral formulations where enhancing the solubility of active
pharmaceutical ingredients is crucial. A thorough understanding of its chemical properties,
synthesis, and toxicological profile is essential for its safe and effective utilization.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States
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